2-(5-Methyl-1,3-benzoxazol-2-yl)ethanamine

• IUPAC Name: 2-(5-methyl-1,3-benzoxazol-2-yl)ethanamine
• InChI: InChI=1S/C10H12N2O/c1-7-2-3-9-8(6-7)12-10(13-9)4-5-11/h2-3,6H,4-5,11H2,1H3
• InChI Key: QUHSPVCYQJXRGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)CCN
• Molecular Formula: C10H12N2O
• DSSTOX Substance ID: DTXSID90649184
• Molecular Weight: 176.21 g/mol
• CAS No.: 871688-90-3

Description

2-(5-Methyl-1,3-benzoxazol-2-yl)ethanamine, also known as 5-methyl-2-benzoxazolamine or 5-methyl-2-benzoxazolethyl amine, is an organic compound that is used in the synthesis of various pharmaceuticals and other compounds. It is also used as an intermediate in the synthesis of a variety of compounds of interest to researchers in the field of organic chemistry. This compound has been studied extensively in the laboratory and has a range of applications in both scientific research and the pharmaceutical industry.

Scientific Research Applications

Crystal Structure and Electronic Properties

The study of the crystal and electronic structures of related benzoxazole derivatives provides insights into their potential applications in material science and chemistry. For example, the crystal structure analysis of N,N-di[(5-chloro-2-oxo-2,3-dihydrobenzo[d]oxazole-3-yl)methyl]ethanamine revealed intermolecular interactions forming zigzag chains, highlighting the compound's potential in forming structured materials with specific properties (Aydın et al., 2017).

Synthesis and Biological Activity

New derivatives of benzoxazole have been synthesized and investigated for their biological activities. For instance, the synthesis of new 2-substituted 6-bromo-3-methylthiazolo[3,2-a]-benzimidazole derivatives showed significant immunosuppressive and immunostimulatory activities, indicating the compound's utility in developing new immunomodulatory agents (Abdel‐Aziz et al., 2011).

Antimicrobial Applications

The development of novel benzoxazole derivatives has shown promise in antimicrobial applications. A study on the design, synthesis, and antimicrobial activity of novel 2-substituted benzoxazole derivatives highlights the compound's potential in addressing antimicrobial resistance, presenting a pathway for new antimicrobial agent development (Balaswamy et al., 2012).

Analytical Method Development

Research into the analytical methods for detecting benzoxazole derivatives in biological samples has also been conducted. A high-performance liquid chromatography tandem mass spectrometry method for the determination of related compounds in human serum underscores the importance of these compounds in clinical toxicology and pharmacology studies (Poklis et al., 2013).

Material Science and Coordination Chemistry

The synthesis and characterization of coordination polymers incorporating benzoxazole units have been explored for their potential applications in material science. These studies open up possibilities for using these compounds in the development of new materials with specific electronic, magnetic, or catalytic properties (Yang et al., 2013).